Cas no 1256833-27-8 (3-Chloro-5-hydroxyisonicotinonitrile)

3-Chloro-5-hydroxyisonicotinonitrile is a versatile heterocyclic compound featuring both chloro and hydroxy substituents on a pyridine ring, along with a nitrile functional group. This structure imparts reactivity suitable for various synthetic applications, particularly in pharmaceutical and agrochemical intermediates. The chloro group offers a site for nucleophilic substitution, while the hydroxy and nitrile functionalities enable further derivatization, such as condensation or cyclization reactions. Its balanced polarity and stability make it a valuable building block in medicinal chemistry for constructing complex molecules. The compound is typically handled under standard laboratory conditions, with attention to compatibility due to its reactive sites.
3-Chloro-5-hydroxyisonicotinonitrile structure
1256833-27-8 structure
Product Name:3-Chloro-5-hydroxyisonicotinonitrile
CAS No:1256833-27-8
MF:C6H3ClN2O
MW:154.553819894791
CID:6263569
PubChem ID:129919455
Update Time:2025-10-13

3-Chloro-5-hydroxyisonicotinonitrile Chemical and Physical Properties

Names and Identifiers

    • 3-chloro-5-hydroxypyridine-4-carbonitrile
    • 3-Chloro-5-hydroxyisonicotinonitrile
    • Z1255504782
    • 1256833-27-8
    • EN300-7158736
    • Inchi: 1S/C6H3ClN2O/c7-5-2-9-3-6(10)4(5)1-8/h2-3,10H
    • InChI Key: WKTOOIVPBFGAGW-UHFFFAOYSA-N
    • SMILES: ClC1=CN=CC(=C1C#N)O

Computed Properties

  • Exact Mass: 153.9933904g/mol
  • Monoisotopic Mass: 153.9933904g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 164
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 56.9Ų

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Additional information on 3-Chloro-5-hydroxyisonicotinonitrile

Introduction to 3-Chloro-5-Hydroxyisonicotinonitrile (CAS No. 1256833-27-8)

3-Chloro-5-hydroxyisonicotinonitrile, identified by the CAS number 1256833-27-8, is a compound of significant interest in the fields of organic chemistry, pharmacology, and materials science. This compound, with its unique structural features, has garnered attention due to its potential applications in drug development, agrochemicals, and advanced materials. The molecule consists of a nitrile group attached to an isonicotinoyl ring system, which is further substituted with a hydroxyl group at the 5-position and a chlorine atom at the 3-position. These substituents impart distinct chemical properties, making it a versatile building block for various chemical transformations.

The synthesis of 3-Chloro-5-hydroxyisonicotinonitrile involves a series of well-established organic reactions, including nucleophilic substitutions, oxidations, and reductions. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly routes to this compound. For instance, researchers have explored the use of transition metal catalysts to facilitate key steps in its synthesis, thereby improving yield and reducing reaction times. These developments highlight the importance of continuous innovation in synthetic chemistry to meet the growing demand for complex molecules like CAS No. 1256833-27-8.

In terms of chemical properties, 3-Chloro-5-hydroxyisonicotinonitrile exhibits a high degree of stability under normal conditions. Its nitrile group contributes to its ability to participate in various condensation reactions, such as the formation of imines or amides when reacted with appropriate reagents. The hydroxyl group at the 5-position introduces additional reactivity, allowing for further functionalization through esterification or etherification. Furthermore, the chlorine atom at the 3-position can act as an electron-withdrawing group, influencing the electronic properties of the molecule and enhancing its reactivity in certain contexts.

The applications of CAS No. 1256833-27-8 are diverse and expanding rapidly with ongoing research. In pharmacology, this compound has been explored as a potential lead molecule for drug development due to its ability to modulate key biological targets. Recent studies have demonstrated its activity against various enzymes and receptors implicated in diseases such as cancer and neurodegenerative disorders. For example, researchers have investigated its role as an inhibitor of kinase enzymes, which are critical in cell signaling pathways.

In materials science, 3-Chloro-5-hydroxyisonicotinonitrile has been utilized as a precursor for the synthesis of advanced polymers and coordination compounds. Its ability to form stable coordination bonds with metal ions makes it valuable in constructing metal-organic frameworks (MOFs) and other porous materials with applications in gas storage and catalysis. Additionally, its nitrile group can be converted into other functional groups during polymerization processes, enabling the creation of tailored polymeric materials with specific mechanical and thermal properties.

The environmental impact and safety profile of CAS No. 1256833-27-8 are also areas of active research. Studies have focused on understanding its biodegradation pathways and toxicity profiles to ensure safe handling and disposal practices. Recent findings suggest that under aerobic conditions, this compound undergoes microbial degradation through oxidative mechanisms, leading to the formation of less toxic byproducts. However, further research is needed to fully characterize its environmental fate and potential risks.

In conclusion, 3-Chloro-5-hydroxyisonicotinonitrile (CAS No. 1256833-27-8) stands out as a versatile and multifaceted compound with promising applications across various scientific domains. Its unique chemical structure provides a foundation for innovative research directions in drug discovery, materials science, and environmental chemistry. As advancements in synthetic methods continue to emerge alongside deeper insights into its biological and physical properties, this compound is poised to play an increasingly important role in both academic research and industrial applications.

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